Cas no 108620-86-6 (7-methoxy-4-phenyl-2h-phthalazin-1-one)

• Product Name: 7-methoxy-4-phenyl-2h-phthalazin-1-one
• CAS No: 108620-86-6
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 1185934
• PubChem ID: 69214002
• Update Time: 2025-04-20

7-methoxy-4-phenyl-2h-phthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-4-phenyl-2h-phthalazin-1-one
• 7-Methoxy-4-phenylphthalazin-1(2H)-one
• DTXSID80740018
• SCHEMBL4843618
• BCSYEGYYZAMVHE-UHFFFAOYSA-N
• 108620-86-6

• Inchi： 1S/C15H12N2O2/c1-19-11-7-8-12-13(9-11)15(18)17-16-14(12)10-5-3-2-4-6-10/h2-9H,1H3,(H,17,18)
• InChI Key： BCSYEGYYZAMVHE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C3C=CC=CC=3)=NNC(C=2C=1)=O

Computed Properties

• Exact Mass: 251.08213
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 52.08
• LogP: 3.01100